Cas no 154590-43-9 (N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide)

• Product Name: N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
• CAS No: 154590-43-9
• Molecular Formula: C₁₆H₂₁N₄O₃F
• Molecular Weight: 336.36134
• CID: 65377
• PubChem ID: 18939356

N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide Properties

Names and Identifiers

• N-[[3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl]methyl]acetamide
• N-((3-(3-Fluoro-4-(piperazin-1-yl)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
• SCHEMBL1498511
• SY289759
• 154590-43-9
• N-[[3-(3-fluoro-4-piperazin-1-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• MFCD18089805
• DSRPYQXHWUDRBP-UHFFFAOYSA-N
• N-[3-(3-fluoro-4-piperazin-1-yl-phenyl)-2-oxo-oxazolidin-5-ylmethyl]-acetamide
• N-{[(5S)-3-[3-FLUORO-4-(PIPERAZIN-1-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE

• InChIKey： DSRPYQXHWUDRBP-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H21FN4O3/c1-11(22)19-9-13-10-21(16(23)24-13)12-2-3-15(14(17)8-12)20-6-4-18-5-7-20/h2-3,8,13,18H,4-7,9-10H2,1H3,(H,19,22)
• SMILES： FC1=C(N2CCNCC2)C=CC(N2CC(CNC(=O)C)OC2=O)=C1

Computed Properties

• Exact Mass: 336.16000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 336.15976871g/mol
• Heavy Atom Count: 24
• Complexity: 472
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• LogP: 1.54630
• PSA: 73.91000
• Density: 1.273